Cas no 207291-85-8 (2-Fluoro-3-(trifluoromethyl)phenol)
207291-85-8 structure
Product Name:2-Fluoro-3-(trifluoromethyl)phenol
CAS No:207291-85-8
MF:C7H4F4O
MW:180.099676132202
MDL:MFCD00083554
CID:241789
PubChem ID:2737586
Update Time:2025-04-19
2-Fluoro-3-(trifluoromethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-3-(trifluoromethyl)phenol
- Phenol,2-fluoro-3-(trifluoromethyl)-
- 2-fluoro-3-trifluoromethyl phenol
- 2-fluoro-3-trifluoromethyl-phenol
- 436119_ALDRICH
- AC1MC7J7
- AC1Q790H
- ACMC-20anvm
- PubChem4144
- SureCN1125329
- 2-fluoro-3-(trifluoromethyl)-phenol
- DTXSID60372159
- EN300-1932790
- PS-11658
- 207291-85-8
- 2-Fluoro-3-(trifluoromethyl)phenol, 97%
- D97177
- SCHEMBL1125329
- J-013558
- 2-fluoro-3-trifluoromethylphenol
- CS-0194432
- FT-0676181
- AKOS006220720
- SY062427
- Phenol, 2-fluoro-3-(trifluoromethyl)-
- 2-Fluoro-3-hydroxybenzotrifluoride
- MFCD00083554
- BBL102120
- STL555919
- DTXCID70323192
-
- MDL: MFCD00083554
- Inchi: 1S/C7H4F4O/c8-6-4(7(9,10)11)2-1-3-5(6)12/h1-3,12H
- InChI Key: DOICLFHNNMXINV-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C(F)(F)F)O
Computed Properties
- Exact Mass: 180.01982
- Monoisotopic Mass: 180.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.431 g/mL at 25 °C(lit.)
- Boiling Point: 122 °C(lit.)
- Flash Point: Fahrenheit: 143.6 ° f
Celsius: 62 ° c - Refractive Index: n20/D 1.443(lit.)
- PSA: 20.23
- Solubility: Not determined
2-Fluoro-3-(trifluoromethyl)phenol Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H312-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
- Risk Phrases:20/21/22-36/37/38
- HazardClass:TOXIC
2-Fluoro-3-(trifluoromethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F599278-10mg |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | F599278-50mg |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | F599278-100mg |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 100mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW209-1g |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 98% | 1g |
435.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW209-200mg |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 98% | 200mg |
135.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BW209-50mg |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 98% | 50mg |
57.0CNY | 2021-07-15 | |
| Apollo Scientific | PC4376M-1g |
2-Fluoro-3-hydroxybenzotrifluoride |
207291-85-8 | 98% | 1g |
£38.00 | 2025-02-21 | |
| Apollo Scientific | PC4376M-5g |
2-Fluoro-3-hydroxybenzotrifluoride |
207291-85-8 | 98% | 5g |
£126.00 | 2025-02-21 | |
| Apollo Scientific | PC4376M-25g |
2-Fluoro-3-hydroxybenzotrifluoride |
207291-85-8 | 98% | 25g |
£555.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01559-5g |
2-Fluoro-3-(trifluoromethyl)phenol |
207291-85-8 | 97% | 5g |
¥879.0 | 2024-07-19 |
2-Fluoro-3-(trifluoromethyl)phenol Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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